Cas no 704875-04-7 (2-[(9-Ethyl-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl)thio]propanoic acid)

• Product Name: 2-[(9-Ethyl-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl)thio]propanoic acid
• CAS No: 704875-04-7
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 2273408
• PubChem ID: 2772452
• Update Time: 2025-04-21

2-[(9-Ethyl-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl)thio]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(9-Ethyl-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl)thio]propanoic acid
• 704875-04-7
• 2-[(9-ethyl-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl)sulfanyl]propanoic acid
• 2-((9-Ethyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid
• HMS1383F09
• BRD-A04528396-001-01-3
• AKOS016842226
• ChemDiv2_005047
• IDI1_003762
• 2-[(9-ETHYL-9H-[1,2,4]TRIAZOLO[4,3-A][1,3]BENZIMIDAZOL-3-YL)SULFANYL]PROPANOIC ACID
• CBKinase1_019542
• 2-((9-Ethyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoicacid
• 2-({7-ETHYL-2,4,5,7-TETRAAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAEN-3-YL}SULFANYL)PROPANOIC ACID
• CBKinase1_007142
• 2-[(4-ethyl-[1,2,4]triazolo[4,3-a]benzimidazol-1-yl)sulfanyl]propanoic acid
• STK695892
• AKOS000640849
• AR-422/43115174

• Inchi： 1S/C13H14N4O2S/c1-3-16-9-6-4-5-7-10(9)17-12(16)14-15-13(17)20-8(2)11(18)19/h4-8H,3H2,1-2H3,(H,18,19)
• InChI Key： BHEVJCPGHPYCDR-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)C1=NN=C2N1C1C=CC=CC=1N2CC

Computed Properties

• Exact Mass: 290.08374688Da
• Monoisotopic Mass: 290.08374688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles